2-Chloro-5-(3-methylphenyl)phenol, 95%

• IUPAC Name: 2-chloro-5-(3-methylphenyl)phenol
• InChI: InChI=1S/C13H11ClO/c1-9-3-2-4-10(7-9)11-5-6-12(14)13(15)8-11/h2-8,15H,1H3
• InChI Key: MNUTXVVXZWPKFN-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)C2=CC(=C(C=C2)Cl)O
• Molecular Formula: C13H11ClO
• DSSTOX Substance ID: DTXSID10685827
• Molecular Weight: 218.68 g/mol
• CAS RN: 1261951-27-2

Description

2-Chloro-5-(3-methylphenyl)phenol, 95% (2C5MPP95) is a chemical compound used in a variety of scientific research and lab experiments. It is a white crystalline solid with a melting point of approximately 92°C and a boiling point of approximately 211°C. It is soluble in water, ethanol, and methanol, and is insoluble in ether. 2C5MPP95 is a common reagent used in organic synthesis and is also used in the production of pharmaceuticals, dyes, and other organic compounds.

Scientific Research Applications

2-Chloro-5-(3-methylphenyl)phenol, 95% is used in a variety of scientific research applications. It is commonly used as a reagent in organic synthesis, as it can be used to create a variety of organic compounds. It is also used in the production of pharmaceuticals, dyes, and other organic compounds. Additionally, it can be used as a catalyst in a variety of reactions, including the oxidation of alcohols.

Mechanism of Action

2-Chloro-5-(3-methylphenyl)phenol, 95% is used in a variety of reactions due to its ability to act as a Lewis acid. In the Friedel-Crafts alkylation reaction, 2-Chloro-5-(3-methylphenyl)phenol, 95% acts as a Lewis acid catalyst, which facilitates the reaction between an aromatic compound and an alkyl halide. In other reactions, 2-Chloro-5-(3-methylphenyl)phenol, 95% can act as an electron-pair acceptor, which can facilitate the oxidation of alcohols.
Biochemical and Physiological Effects
2-Chloro-5-(3-methylphenyl)phenol, 95% is not known to have any direct biochemical or physiological effects, as it is not a drug or supplement. However, it is used in the production of pharmaceuticals, dyes, and other organic compounds, so it is possible that these compounds could have biochemical or physiological effects.

Advantages and Limitations for Lab Experiments

The main advantage of using 2-Chloro-5-(3-methylphenyl)phenol, 95% in lab experiments is its availability and low cost. It is a common reagent and can be easily sourced from a variety of suppliers. Additionally, it is relatively inexpensive compared to other reagents. The main limitation is its reactivity, as it can be easily oxidized in the presence of air or light.

Future Directions

There are a number of potential future directions for 2-Chloro-5-(3-methylphenyl)phenol, 95%. It could be used in the development of new pharmaceuticals and other organic compounds. Additionally, it could be used in the development of new catalysts for organic synthesis reactions. It could also be used in the development of new dyes and pigments. Finally, it could be used in the development of new materials, such as polymers and plastics.

Synthesis Methods

2-Chloro-5-(3-methylphenyl)phenol, 95% is produced through a process known as the Friedel-Crafts alkylation reaction. This reaction involves the combination of an aromatic compound, such as 2-Chloro-5-(3-methylphenyl)phenol, 95%, and an alkyl halide. The alkyl halide donates a carbon-halogen bond to the aromatic compound, forming a new C-C bond. This reaction is often catalyzed by Lewis acids such as aluminum chloride, and is typically conducted in an inert atmosphere such as nitrogen or argon.